Cas no 83796-22-9 (1,3,4-Oxadiazol-2-amine,5-(4-ethoxy-3,5-dimethoxyphenyl)-)
83796-22-9 structure
Product Name:1,3,4-Oxadiazol-2-amine,5-(4-ethoxy-3,5-dimethoxyphenyl)-
CAS No:83796-22-9
MF:C12H15N3O4
MW:265.265202760696
CID:730627
PubChem ID:3068779
Update Time:2025-04-19
1,3,4-Oxadiazol-2-amine,5-(4-ethoxy-3,5-dimethoxyphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,3,4-Oxadiazol-2-amine,5-(4-ethoxy-3,5-dimethoxyphenyl)-
- 5-(4-ethoxy-3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-amine
- BRN 6068901
- 1,3,4-Oxadiazol-2-amine, 5-(4-ethoxy-3,5-dimethoxyphenyl)-
- 83796-22-9
- DTXSID50232652
-
- Inchi: 1S/C12H15N3O4/c1-4-18-10-8(16-2)5-7(6-9(10)17-3)11-14-15-12(13)19-11/h5-6H,4H2,1-3H3,(H2,13,15)
- InChI Key: LMVUIJKRDMTBQU-UHFFFAOYSA-N
- SMILES: O(CC)C1C(=CC(C2=NN=C(N)O2)=CC=1OC)OC
Computed Properties
- Exact Mass: 265.106
- Monoisotopic Mass: 265.106
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 268
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 92.6Ų
Experimental Properties
- Density: 1.235
- Boiling Point: 433.5°C at 760 mmHg
- Flash Point: 216°C
- Refractive Index: 1.548
1,3,4-Oxadiazol-2-amine,5-(4-ethoxy-3,5-dimethoxyphenyl)- Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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